Cas no 108134-82-3 (Ethanone,1-(4-propyl-3-pyridinyl)-)

• Product Name: Ethanone,1-(4-propyl-3-pyridinyl)-
• CAS No: 108134-82-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 127821
• PubChem ID: 13793741
• Update Time: 2025-04-18

Ethanone,1-(4-propyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-propyl-3-pyridinyl)-
• 4-Propyl-3-acetylpyridine
• Ethanone, 1-(4-propyl-3-pyridinyl)- (9CI)
• SCHEMBL4734614
• 1-(4-Propylpyridin-3-yl)ethanone
• 108134-82-3
• XGDKYGUSYJOLKG-UHFFFAOYSA-N
• 4-(1-propyl)-3-acetylpyridine

• Inchi： 1S/C10H13NO/c1-3-4-9-5-6-11-7-10(9)8(2)12/h5-7H,3-4H2,1-2H3
• InChI Key： XGDKYGUSYJOLKG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC=CC=1CCC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96